ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate
Overview
Description
Ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate, also known as Hagemann’s ester, is an organic compound that was first prepared and described in 1893 by German chemist Carl Hagemann . It is used in organic chemistry as a reagent in the synthesis of many natural products including sterols, trisporic acids, and terpenoids .
Synthesis Analysis
Hagemann’s ester can be synthesized through several approaches . One approach involves the reaction of methylene iodide and two equivalents of ethyl acetoacetate in the presence of sodium methoxide to form the diethyl ester of 2,4-diacetyl pentane. This precursor is then treated with base to induce cyclization, and finally, heat is applied to generate Hagemann’s ester . Another approach uses formaldehyde and two equivalents of ethyl acetoacetate which undergo condensation in the presence of a catalytic amount of piperidine .Molecular Structure Analysis
The molecular formula of ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate is C10H14O3 . The structure can be viewed as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Hagemann’s ester has been used as a key building block in many syntheses . For example, a key intermediate for the fungal hormone trisporic acid was made by its alkylation . It has also been used to make sterols .Physical And Chemical Properties Analysis
Ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate is a liquid at 20 degrees Celsius . It has a molar mass of 182.22 g/mol . The density is 1.078 g/mL at 25 degrees Celsius . The boiling point is between 268 to 272 degrees Celsius .Mechanism of Action
Safety and Hazards
Ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate can cause skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if skin or eye irritation persists .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Methyl cyclohexanecarboxylate", "Sodium ethoxide", "Sodium hydroxide", "Acetic acid", "Sulfuric acid", "Sodium bicarbonate", "Magnesium sulfate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with methyl cyclohexanecarboxylate in the presence of sodium ethoxide to form ethyl 4-methylcyclohex-2-en-1-one-1-carboxylate.", "Step 2: Ethyl 4-methylcyclohex-2-en-1-one-1-carboxylate is treated with sodium hydroxide and acetic acid to form ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate.", "Step 3: The crude product from step 2 is purified by recrystallization from ethanol and water.", "Step 4: The purified product is washed with sodium bicarbonate solution, dried over magnesium sulfate, and recrystallized from ethanol and water to obtain the final product, ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate." ] } | |
CAS RN |
1489-55-0 |
Product Name |
ethyl 1-methyl-4-oxocyclohex-2-ene-1-carboxylate |
Molecular Formula |
C10H14O3 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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